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Compound of Interest

Compound Name: Rubrofusarin

Cat. No.: B1680258 Get Quote

Essential Safety and Handling Guide for
Rubrofusarin
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when handling potent compounds like Rubrofusarin.

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Rubrofusarin, serving as a critical resource to minimize risk and

ensure operational integrity.

Chemical and Physical Properties
A summary of key quantitative data for Rubrofusarin is presented below for easy reference.
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Property Value Source

Molecular Formula C₁₅H₁₂O₅ [1][2]

Molecular Weight 272.25 g/mol [1][2]

Appearance Yellow to orange powder [1]

Melting Point 214°C (benzene) [1]

Boiling Point (Predicted) 438.7 ± 45.0 °C [1]

Density (Predicted) 1.432 ± 0.06 g/cm³ [1]

Storage Temperature -20°C or +4°C [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Rubrofusarin is classified as harmful and requires careful handling to avoid adverse health

effects. The primary hazards include:

Harmful if swallowed or in contact with skin.[3]

Causes serious eye irritation.[3]

May cause irritation to the skin and respiratory tract.[3]

Burning may produce irritating, toxic, and obnoxious fumes.[3]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Rubrofusarin:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., PVC, nitrile).[3] Double

gloving is recommended.[4]

To prevent skin contact.[3]

Eye/Face Protection

Approved safety goggles.[3] A

face shield may be necessary

for splash hazards.

To prevent eye irritation from

dust or splashes.[3]

Respiratory Protection

A self-contained breathing

apparatus should be used.[3]

Work should be conducted in a

well-ventilated area.[3]

To avoid inhalation of the

powder.[3]

Body Protection

A laboratory coat, fully

fastened.[5] Consider wearing

protective clothing.[3]

To protect skin and personal

clothing from contamination.

Operational Plan: Handling and Storage
Adherence to a strict operational plan is crucial for the safe handling of Rubrofusarin.

Preparation and Handling Workflow
The following diagram outlines the standard procedure for safely handling Rubrofusarin in a

laboratory setting.

Preparation Experimentation Cleanup

Don Appropriate PPE Weigh Rubrofusarin in a Ventilated Enclosure Dissolve in Appropriate Solvent Conduct Experiment Decontaminate Work Surfaces Doff PPE Correctly

Click to download full resolution via product page

Caption: Standard workflow for handling Rubrofusarin.
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Storage
Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed.[3]

Recommended storage temperatures are -20°C or +4°C.[1]

Disposal Plan
Proper disposal of Rubrofusarin and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow
The following diagram illustrates the process for the safe disposal of Rubrofusarin waste.

Waste Collection Containment

Disposal

Solid Waste (Unused Rubrofusarin, Contaminated PPE) Seal in a Labeled Hazardous Waste Container

Liquid Waste (Solutions containing Rubrofusarin) Seal in a Labeled, Compatible Hazardous Waste Container

Contact Environmental Health & Safety (EHS) for Pickup

Click to download full resolution via product page

Caption: Workflow for the disposal of Rubrofusarin waste.

Key Disposal Steps:

Segregate Waste: Do not mix Rubrofusarin waste with other chemical waste streams

unless specifically instructed by your institution's Environmental Health and Safety (EHS)

department.
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Solid Waste: Collect unused Rubrofusarin powder and contaminated disposable items (e.g.,

gloves, weigh boats, pipette tips) in a dedicated, clearly labeled hazardous waste container.

[5]

Liquid Waste: Collect solutions containing Rubrofusarin in a separate, compatible, and

clearly labeled hazardous waste container for liquid chemical waste.[5]

Labeling: Ensure all waste containers are accurately labeled with the chemical name

("Rubrofusarin") and appropriate hazard warnings.

Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous

waste disposal contractor.[5] Do not dispose of Rubrofusarin down the drain or in regular

trash.[5]

Experimental Protocols and Biological Activity
While specific experimental protocols for Rubrofusarin are not detailed in the provided safety

data, it is known to be an active ingredient in some traditional medicines and has been studied

for its potential therapeutic effects. Notably, Rubrofusarin has been shown to ameliorate

depressive symptoms through the PI3K/Akt signaling pathway.[6]

PI3K/Akt Signaling Pathway
The following diagram illustrates the simplified PI3K/Akt signaling pathway, which is a key

pathway in cell survival and growth and is modulated by Rubrofusarin.
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Caption: Simplified PI3K/Akt signaling pathway modulated by Rubrofusarin.
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By adhering to these safety and handling protocols, researchers can confidently and safely

work with Rubrofusarin, contributing to advancements in science and medicine while

maintaining the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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